3-[(5-bromopyrimidin-2-yl)amino]-N-propylpropanamide

• IUPAC Name: 3-[(5-bromopyrimidin-2-yl)amino]-N-propylpropanamide
• InChI: InChI=1S/C10H15BrN4O/c1-2-4-12-9(16)3-5-13-10-14-6-8(11)7-15-10/h6-7H,2-5H2,1H3,(H,12,16)(H,13,14,15)
• InChI Key: BNGPKAZJHFHJFL-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)CCNC1=NC=C(C=N1)Br
• Molecular Formula: C10H15BrN4O
• Molecular Weight: 287.16 g/mol

Description

3-[(5-bromopyrimidin-2-yl)amino]-N-propylpropanamide, also known as BRD7389, is a small molecule inhibitor that is being researched for its potential therapeutic applications. This compound has been found to exhibit inhibitory activity against a specific protein target, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 3-[(5-bromopyrimidin-2-yl)amino]-N-propylpropanamide involves the inhibition of a specific protein target, which is involved in various cellular processes. By blocking this protein, 3-[(5-bromopyrimidin-2-yl)amino]-N-propylpropanamide can disrupt these processes, leading to the suppression of cancer cell growth and potentially providing therapeutic benefits for other diseases.
Biochemical and Physiological Effects:
3-[(5-bromopyrimidin-2-yl)amino]-N-propylpropanamide has been found to exhibit several biochemical and physiological effects, including the suppression of cancer cell growth and the potential to modulate immune responses. However, further research is needed to fully understand the effects of this compound on the body.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(5-bromopyrimidin-2-yl)amino]-N-propylpropanamide in lab experiments is its specificity for a particular protein target, which allows researchers to investigate the effects of inhibiting this target in various cellular processes. However, a limitation of this compound is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are several future directions for research on 3-[(5-bromopyrimidin-2-yl)amino]-N-propylpropanamide, including the investigation of its potential therapeutic applications for various diseases, the exploration of its effects on different protein targets, and the development of more potent and specific inhibitors based on this compound. Additionally, further research is needed to fully understand the biochemical and physiological effects of 3-[(5-bromopyrimidin-2-yl)amino]-N-propylpropanamide on the body.

Synthesis Methods

The synthesis of 3-[(5-bromopyrimidin-2-yl)amino]-N-propylpropanamide involves several steps, starting with the reaction of 5-bromopyrimidine-2-amine with propionyl chloride to form N-propionyl-5-bromopyrimidine-2-amine. This intermediate is then reacted with propylamine to yield the final product, 3-[(5-bromopyrimidin-2-yl)amino]-N-propylpropanamide.

Scientific Research Applications

3-[(5-bromopyrimidin-2-yl)amino]-N-propylpropanamide has been the subject of several scientific studies, with researchers investigating its potential therapeutic applications. One study found that this compound exhibited inhibitory activity against a specific protein target, leading to the suppression of cancer cell growth. Other studies have explored the potential use of 3-[(5-bromopyrimidin-2-yl)amino]-N-propylpropanamide as a treatment for various diseases, including autoimmune disorders and viral infections.